5-(Chloromethyl)-2-phenylpyridine
Cat. No. B1272072
Key on ui cas rn:
5229-40-3
M. Wt: 203.67 g/mol
InChI Key: GKDIPQQWMXERFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08026370B2
Procedure details
(6-Phenylpyridin-3-yl)methanol (15.0 g) synthesized in Reference Example 20 was dissolved in dichloromethane (150 mL) and, after ice-cooling, thionyl chloride (12.5 g) was added to, and the mixture was stirred at 0° C. for 2 hr. Saturated aqueous sodium hydrogen carbonate solution was added to the reaction mixture, and the mixture was extracted with dichloromethane. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=4:1) to give the title compound (13.5 g) as a white solid.
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]2[N:12]=[CH:11][C:10]([CH2:13]O)=[CH:9][CH:8]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.S(Cl)([Cl:17])=O.C(=O)([O-])O.[Na+]>ClCCl>[Cl:17][CH2:13][C:10]1[CH:9]=[CH:8][C:7]([C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)=[N:12][CH:11]=1 |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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15 g
|
|
Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)C1=CC=C(C=N1)CO
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Step Two
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Name
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|
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Quantity
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12.5 g
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|
Type
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reactant
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Smiles
|
S(=O)(Cl)Cl
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Step Three
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Name
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|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)([O-])=O.[Na+]
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Step Four
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Name
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|
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Quantity
|
150 mL
|
|
Type
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solvent
|
|
Smiles
|
ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
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Type
|
CUSTOM
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|
Details
|
was stirred at 0° C. for 2 hr
|
|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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after ice-cooling
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
the mixture was extracted with dichloromethane
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WASH
|
Type
|
WASH
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|
Details
|
The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=4:1)
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCC=1C=CC(=NC1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
